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Cat. No.: B6321872 Get Quote

For Immediate Release: A comprehensive review of existing experimental data reveals that

both carcinine (β-alanylhistamine) and carnosine (β-alanyl-L-histidine) are potent natural

antioxidants. Their efficacy stems from a multi-pronged defense against oxidative stress,

including the direct scavenging of reactive oxygen species (ROS), chelation of pro-oxidant

metal ions, and inhibition of lipid peroxidation. While both molecules exhibit robust antioxidant

capabilities due to their shared β-alanyl-imidazole structure, subtle structural differences

influence their biological stability and specific activities. This guide provides a detailed

comparison of their antioxidant performance based on available scientific literature, intended

for researchers, scientists, and professionals in drug development.

Executive Summary of Antioxidant Performance
Carcinine and carnosine demonstrate comparable efficacy in several key areas of antioxidant

activity. Both compounds are proficient scavengers of hydroxyl
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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